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Compound of Interest

Compound Name: 19-Norandrostenedione

Cat. No.: B190405 Get Quote

Safe Handling Protocol for 19-Norandrostenedione
IMMEDIATE SAFETY AND LOGISTICAL INFORMATION

This document provides essential procedural guidance for the safe handling and disposal of

19-Norandrostenedione in a laboratory setting. Adherence to these protocols is critical to

mitigate health risks associated with this compound. 19-Norandrostenedione is an anabolic

androgenic steroid and a precursor to nandrolone, regulated as a Schedule III compound in the

United States.[1] It presents significant health hazards and requires stringent handling

procedures.

Hazard Identification and Summary
19-Norandrostenedione is classified as a hazardous substance with multiple health risks.[2][3]

Exposure can cause acute irritation and may lead to severe long-term health effects.
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Hazard
Classification

GHS Category Description Source

Acute Toxicity, Oral Category 4 Harmful if swallowed. [2]

Skin Irritation Category 2 Causes skin irritation. [2]

Eye Irritation Category 2A
Causes serious eye

irritation.
[2]

Respiratory Irritation STOT SE 3
May cause respiratory

irritation.
[2]

Carcinogenicity Category 2
Suspected of causing

cancer.
[2]

Reproductive Toxicity Category 1B
May damage fertility

or the unborn child.
[2]

Aquatic Hazard

(Acute)
Category 1

Very toxic to aquatic

life.
[2]

Aquatic Hazard

(Chronic)
Category 1

Very toxic to aquatic

life with long lasting

effects.

[2]

Operational Plan: Step-by-Step Handling Procedure
This section outlines the procedural steps for safely managing 19-Norandrostenedione from

receipt to disposal.

Step 1: Risk Assessment and Preparation
Review Safety Data Sheet (SDS): Before handling, thoroughly read and understand the

compound's SDS.[2][4]

Designate a Work Area: All manipulations involving 19-Norandrostenedione powder must

be conducted in a designated area, such as a chemical fume hood or a powder weighing

station.[5] Label the area with appropriate hazard warnings.
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Assemble Materials: Ensure all necessary PPE, spill cleanup materials, and waste

containers are readily accessible before beginning work.

Personal Health: Do not eat, drink, or smoke in the laboratory where the chemical is

handled.[4]

Step 2: Engineering Controls
To minimize inhalation of the fine powder, all work must be performed using appropriate

engineering controls.

Chemical Fume Hood: For general handling and solution preparation, a properly functioning

chemical fume hood is required.[5][6]

Powder Weighing Station: For accurately weighing the powder, a specialized powder

weighing station or ventilated balance enclosure is highly recommended.[6][7] These

systems provide a stable weighing environment while drawing airborne particles away from

the operator through a HEPA filter.[6][7]

Step 3: Required Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to prevent dermal, ocular, and respiratory

exposure.[3][4]
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Body Part Required PPE
Specifications and Best
Practices

Hands
Double Gloving

Recommended

Wear two pairs of chemical-

resistant, powder-free,

disposable gloves (e.g., nitrile).

[8][9] Change gloves

frequently and immediately if

contaminated.

Body Disposable Gown or Coveralls

A long-sleeved, disposable

gown that closes in the back

with tight-fitting cuffs is

required.[8] For extensive

handling, "bunny suit" coveralls

offer more complete protection.

[8]

Eyes/Face Safety Goggles & Face Shield

Wear chemical splash goggles.

[3] For tasks with a higher risk

of splashes or aerosol

generation, a full-face shield

should be worn in addition to

goggles.[9]

Respiratory Respirator

A dust respirator is

recommended for handling the

powder.[3] If engineering

controls are insufficient,

consult with your institution's

safety office about appropriate

respiratory protection (e.g.,

N95 or higher).[5]

Step 4: Weighing and Handling Protocol
Work Within Controls: Perform all manipulations of the powder within a fume hood or powder

weighing station.[6]
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Avoid Dust Generation: Use dry clean-up procedures and handle the powder carefully to

avoid creating dust.[3] Static-eliminating tools can provide better control over the powder.[6]

Transfer: Use appropriate tools (e.g., chemical-resistant spatulas) for transfers. Avoid using

metal spatulas if reactivity is a concern.[6]

Container Management: Keep containers tightly closed when not in use.[4] Do not cut, drill,

or weld empty containers as they may contain hazardous residual dust.[3]

Step 5: Post-Handling Decontamination and Hygiene
Surface Cleaning: Clean all work surfaces and equipment with a suitable solvent or

detergent after use.[10] Collect all cleaning materials as hazardous waste.

PPE Removal: Remove PPE carefully to avoid self-contamination. Disposable PPE must not

be reused and should be placed in a designated hazardous waste container.[9]

Personal Hygiene: Immediately after removing PPE and before leaving the lab, wash hands,

face, neck, and forearms thoroughly.[4][5]

Emergency and Disposal Plans
Spill Response

Alert Personnel: Immediately notify others in the area of the spill.[3]

Containment: For major spills, contain the spillage and prevent it from entering drains.[3][4]

Cleanup:

Wear all required PPE for handling the compound.

Gently dampen the powder with water to prevent it from becoming airborne.[3]

Use a dry cleanup method, such as sweeping or using a vacuum cleaner equipped with a

HEPA filter.[3]

Collect all spilled material and cleanup debris in a labeled, sealed container for hazardous

waste disposal.[3]
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Waste Disposal
Classification: 19-Norandrostenedione and any materials contaminated with it must be

treated as hazardous waste.[3]

Collection: Collect all waste, including empty containers, used PPE, and cleanup materials,

in clearly labeled, sealed containers.

Disposal: All waste must be disposed of through an approved waste disposal plant and in

accordance with all local, state, and federal regulations.[3][4] Do not allow the material to be

released into the environment, as it is very toxic to aquatic life.[2][4]

Quantitative Data
The following table summarizes the known solubility of 19-Norandrostenedione.

Solvent Solubility

DMF 25 mg/mL

DMSO 15 mg/mL

DMSO:PBS (pH 7.2) (1:1) 0.5 mg/mL

Ethanol 10 mg/mL

Source:[1][2]

Visualized Workflow
The following diagram illustrates the required workflow for the safe handling of 19-
Norandrostenedione.
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Caption: Workflow for Safe Handling of 19-Norandrostenedione.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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